Cas no 2034298-06-9 (N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide)

• Product Name: N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• CAS No: 2034298-06-9
• MF: C₂₁H₂₀FNOS
• MW: 353.453007698059
• CID: 6025785
• PubChem ID: 119106156
• Update Time: 2025-05-24

N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• F6571-5816
• AKOS026705390
• N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)-1-(4-fluorophenyl)cyclopropanecarboxamide
• N-[1-(1-benzothiophen-3-yl)propan-2-yl]-1-(4-fluorophenyl)cyclopropane-1-carboxamide
• 2034298-06-9

• Inchi： 1S/C21H20FNOS/c1-14(12-15-13-25-19-5-3-2-4-18(15)19)23-20(24)21(10-11-21)16-6-8-17(22)9-7-16/h2-9,13-14H,10-12H2,1H3,(H,23,24)
• InChI Key： CZURRLDLYDMRRG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=C1)CC(C)NC(C1(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Exact Mass: 353.12496360g/mol
• Monoisotopic Mass: 353.12496360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 57.3Ų

Additional information on N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide

Comprehensive Overview of N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 2034298-06-9)

In the realm of organic chemistry and pharmaceutical research, N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 2034298-06-9) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its benzothiophene and cyclopropane moieties, represents a promising candidate for drug discovery and material science. Researchers are particularly intrigued by its molecular stability and bioactive properties, which make it a subject of ongoing studies in medicinal chemistry.

The compound's CAS number 2034298-06-9 serves as a critical identifier in databases, ensuring accurate referencing across scientific literature. Its long chemical name reflects the intricate arrangement of functional groups, including the 4-fluorophenyl ring and the propan-2-yl chain, which contribute to its lipophilicity and binding affinity. These attributes are often explored in the context of drug-target interactions, a hot topic in AI-driven drug design and computational chemistry.

Recent trends in pharmaceutical innovation highlight the growing demand for small-molecule modulators, and N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide fits this niche perfectly. Its structural complexity aligns with the search for novel therapeutic agents, particularly in areas like central nervous system (CNS) disorders and inflammatory diseases. These applications resonate with current user searches on "next-generation drug candidates" and "small-molecule therapeutics."

From a synthetic chemistry perspective, the compound's cyclopropane-carboxamide core offers opportunities for structure-activity relationship (SAR) studies. This is a key focus for researchers leveraging machine learning to predict molecular properties. The inclusion of a fluorophenyl group further enhances its relevance, as fluorinated compounds are widely studied for their metabolic stability and bioavailability—topics frequently queried in academic and industrial research.

In the broader context of chemical innovation, CAS 2034298-06-9 exemplifies the intersection of traditional synthesis and cutting-edge technology. Its potential as a scaffold for drug development is underscored by the rise of fragment-based drug discovery (FBDD), a trending topic in biotech forums and scientific conferences. Users searching for "emerging chemical entities" or "SAR optimization strategies" will find this compound particularly noteworthy.

Environmental and sustainability considerations also play a role in the compound's appeal. With increasing interest in green chemistry, researchers are evaluating the synthetic pathways for N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide to minimize waste and energy consumption. This aligns with popular search queries like "sustainable pharmaceutical synthesis" and "eco-friendly chemical processes."

In summary, N-1-(1-benzothiophen-3-yl)propan-2-yl-1-(4-fluorophenyl)cyclopropane-1-carboxamide (CAS No. 2034298-06-9) stands at the forefront of modern chemical research. Its multifaceted applications, from drug discovery to material science, coupled with its alignment with industry trends and user search behaviors, make it a compelling subject for further exploration. As the scientific community continues to unravel its potential, this compound is poised to contribute significantly to advancements in healthcare and technology.